8-chloro-4-hydroxy-N-(4-methylthiazol-2-yl)quinoline-3-carboxamide

• IUPAC Name: 8-chloro-N-(4-methyl-1,3-thiazol-2-yl)-4-oxo-1H-quinoline-3-carboxamide
• InChI: InChI=1S/C14H10ClN3O2S/c1-7-6-21-14(17-7)18-13(20)9-5-16-11-8(12(9)19)3-2-4-10(11)15/h2-6H,1H3,(H,16,19)(H,17,18,20)
• InChI Key: IHZKTTURJNQTPC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=N1)NC(=O)C2=CNC3=C(C2=O)C=CC=C3Cl
• Molecular Formula: C14H10ClN3O2S
• Molecular Weight: 319.8 g/mol

Description

“8-chloro-4-hydroxy-N-(4-methylthiazol-2-yl)quinoline-3-carboxamide” is a chemical compound that belongs to the class of quinoline derivatives. Quinolines are nitrogen-containing bicyclic compounds that are widely found throughout nature in various forms. They are utilized in the areas of medicine, food, catalysts, dyes, materials, refineries, electronics, etc. The quinoline nucleus is present in numerous biological compounds, e.g., antimalarial, antimicrobial, antimycobacterial, antidepressant, anticonvulsant, antiviral, anticancer, antihypertensive, platelet-derived growth factor (PDGF) receptor tyrosine kinase (RTK) inhibitory, antiinflammatory, antioxidant, and anti-human immunodeficiency virus (HIV) agents.

Synthesis Analysis

The synthesis of quinoline derivatives, including “8-chloro-4-hydroxy-N-(4-methylthiazol-2-yl)quinoline-3-carboxamide”, involves chemical modification of the quinoline nucleus. This is one of the commonest approaches used in drug discovery, resulting in improved therapeutic effects. For instance, Bhatt et al. developed a new class of 3-(1,3,4-thiadiazol-2-yl)quinoline derivatives. Their chemical structure was confirmed by FTIR, 1H and 13C NMR, and mass spectrophotometry studies.

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